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Compound of Interest

Compound Name: (+)-2-Octylamine hydrochloride
CAS No.: 61289-25-6
Cat. No.: B12778346
Get Quote
. J

Executive Summary

This technical guide provides an in-depth spectroscopic characterization of (+)-2-Octylamine
hydrochloride (also known as (S)-(+)-2-aminooctane hydrochloride). As a critical chiral
resolving agent and intermediate in pharmaceutical synthesis, the precise structural validation
of this compound is essential for Quality Control (QC) and drug development workflows. This
document synthesizes Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and
Mass Spectrometry (MS) data to establish a robust identification profile.

Chemical Identity & Profile[1][2][3][4]
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Property Detail
IUPAC Name (2S)-Octan-2-amine hydrochloride
Common Name (+)-2-Octylamine HCI; (S)-2-Aminooctane HCI

34566-04-6 (Free Base); Salt CAS varies (often

cited as generic 2-octylamine HCI)

CAS Number

Molecular Formula

Molecular Weight 165.70 g/mol
Chiral Center C2 (S-configuration)
Appearance White to off-white crystalline solid

Solubilit Soluble in water, ethanol, DMSO; limited
olubili
Y solubility in non-polar solvents

Nuclear Magnetic Resonance (NMR)
Spectroscopy|[7]

The formation of the hydrochloride salt significantly alters the chemical environment of the

-proton and the amine protons compared to the free base.

Proton NMR ( H NMR)

Solvent: DMSO-

(Preferred for observing ammonium protons) or D

O (Ammonium protons exchange/disappear).
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Position

(ppm)

Multiplicity

Integral

Assignment

Structural
Insight

NH

8.00 -8.30

Broad Singlet

Ammonium

Visible in
DMSO;
indicates salt

formation.

H-2

3.15-3.35

Multiplet

1H

Methine (

-CH)

Deshielded
by

0.4 ppm
relative to
free base due
to positive

charge on N.

H-1

1.18-1.25

Doublet (

Hz)

3H

Methyl group

Characteristic
doublet
adjacent to

chiral center.

H-3

1.40-1.60

Multiplet

2H

Methylene (

-CH

Diastereotopi
¢ nature may

be subtle.

H-4 to H-7

1.20-1.35

Multiplet

8H

Bulk
Methylene

Overlapping
"methylene

envelope”.

H-8

0.86 - 0.89

Triplet (

Hz)

3H

Terminal
Methyl

Classic triplet
for linear alkyl

chain end.
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Expert Insight: In CDCI

, the ammonium protons may appear as a very broad hump around 8.0-8.5 ppm,
and the peak resolution of the alkyl chain may improve. However, solubility can be
an issue compared to the free base.

Carbon NMR ( C NMR)

Solvent: DMSO-

or CDCI
Carbon Assignment Notes
(ppm) g
Methine ( Diagnostic peak for
C-2 47.5-48.5 o )
o) substitution point.
C-3 34.0-355 Methylene _position effect.
Upfield shift
characteristic of
C-1 185-195 Methyl ,
methyl on chiral
center.
] Typical alkane region
C-4to0 C-6 22.0-31.5 Methylene chain ]
signals.
C-7 22.5 Methylene Penultimate carbon.
) Standard terminal
C-8 13.9-14.1 Terminal Methyl

methyl shift.

Infrared (IR) Spectroscopy[1][8]
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The IR spectrum differentiates the hydrochloride salt from the free amine primarily through the
N-H stretching and bending regions.

Frequency (cm

Vibration Mode Description
)
Broad, strong band. Overlaps
N-H Stretch ( with C-H stretches. This
2800 - 3100 : .
) "ammonium band" is the
hallmark of the salt form.
C-H Stretch ( Sharp peaks riding on the
2850 — 2960 broad ammonium shoulder.
) Alkyl chain vibrations.
Asymmetric bending of the
N-H Bend (
1580 — 1610 ) group. Medium-strong
intensity.
N-H Bend (
1500 — 1520 Symmetric bending.
)
Methyl group deformation
1380 C-H Bend
(Umbrella mode).
Characteristic of long alkyl
CH _
720 chains (
Rocking

).

Mass Spectrometry (MS)[8][9]

For the hydrochloride salt, direct ionization (ESI) is preferred. Electron Impact (EIl) requires the
free base (thermal dissociation in the inlet).

Fragmentation Pathway (El - 70 eV)
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When analyzed by GC-MS (after neutralization or thermal dissociation), the molecule
undergoes characteristic

-cleavage.
e Molecular lon (M
):
129 (Weak or absent).

e Base Peak:
44.

o Mechanism: Cleavage of the C2—-C3 bond is energetically favored, retaining the nitrogen on
the smaller fragment.

Alpha Cleavage Dominant Path 95 [P
(Loss of Hexyl Radical) g [CH3-CH=NH2]+
y m/z 44
Molecular lon

[M]+ m/z 129 [--_" CH3- (Rare) Minor Fragment

------------ B> (Loss of Methyl)
m/z 114

Click to download full resolution via product page

Figure 1: Primary fragmentation pathway of 2-Octylamine (free base equivalent) in EI-MS.

ESI-MS (Positive Mode)
. [M-CI]

130.16 (Protonated molecular ion
).

e Observation: The salt dissociates in solution; the spectrum shows the cation mass.
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Optical Rotation & Stereochemistry

The specific rotation is the definitive test for enantiomeric purity.
o Configuration: (S)-(+)

e Specific Rotation

o Free Base:

to
(neat).

o Hydrochloride Salt: Typically (+) in aqueous solution (approx

to
H
0).

o Note: Always verify solvent conditions as rotation magnitude and sign can vary with
solvent and pH.

Experimental Protocols
Sample Preparation for NMR

e Solvent Selection: Use DMSO-

(99.9% D) to visualize the ammonium protons. Use CDCI
if resolution of the alkyl chain is the priority (add 1 drop of NaOD/D
O if free base comparison is needed).

o Concentration: Dissolve 10-15 mg of the hydrochloride salt in 0.6 mL of solvent.
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o Filtration: If the salt is not fully soluble or the solution is cloudy, filter through a glass wool
plug into the NMR tube to prevent line broadening.

QC Workflow for Chiral Purity
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Raw Material

(+)-2-Octylamine HCI

1. Solubility Check
(H20O/Ethanol)

:

2. Optical Rotation
Polarimeter (Na D-line)

'

[a]D Positive?

3. 1H NMR (DMSO-d6)
Confirm Salt Structure

No (Wrong Enantiomer)

4. Chiral GC/HPLC
Determine e.e. %

e.e.>99% e.e. <99%

Release for Synthesis Reject / Reprocess

Click to download full resolution via product page

Figure 2: Quality Control decision tree for validating chiral amine salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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